Cas no 108849-58-7 (6-Bromo-7-methyl-5-phenyl-3H-imidazo[4,5-b]pyridin-2-ol)

• Product Name: 6-Bromo-7-methyl-5-phenyl-3H-imidazo[4,5-b]pyridin-2-ol
• CAS No: 108849-58-7
• MF: C₁₃H₁₀BrN₃O
• MW: 304.142001628876
• CID: 5059335
• Update Time: 2025-08-05

6-Bromo-7-methyl-5-phenyl-3H-imidazo[4,5-b]pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methyl-5-phenyl-3H-imidazo[4,5-b]pyridin-2-ol

• Inchi： 1S/C13H10BrN3O/c1-7-9(14)11(8-5-3-2-4-6-8)15-12-10(7)16-13(18)17-12/h2-6H,1H3,(H2,15,16,17,18)
• InChI Key： PPLPXRIGQSIFFS-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)N=C2C(=C1C)NC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 2.5
• Topological Polar Surface Area: 54

Additional information on 6-Bromo-7-methyl-5-phenyl-3H-imidazo[4,5-b]pyridin-2-ol

6-Bromo-7-methyl-5-phenyl-3H-imidazo[4,5-b]pyridin-2-ol (CAS No. 108849-58-7)

The compound 6-Bromo-7-methyl-5-phenyl-3H-imidazo[4,5-b]pyridin-2-ol, identified by the CAS number 108849-58-7, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. The presence of a bromine atom at the 6-position, a methyl group at the 7-position, and a phenyl group at the 5-position contributes to its distinctive chemical profile. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The synthesis of 6-Bromo-7-methyl-5-phenyl-3H-imidazo[4,5-b]pyridin-2-ol involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity, making it more accessible for large-scale production. The compound's structure allows for further functionalization, enabling the exploration of its properties in diverse chemical environments.

In terms of pharmacological applications, 6-Bromo derivatives have shown promising results in preclinical studies as potential inhibitors of certain enzymes involved in disease progression. For instance, recent findings suggest that this compound may exhibit selective inhibition against kinases associated with cancer cell proliferation. This makes it a valuable candidate for further investigation in oncology research.

Beyond pharmacology, the compound's electronic properties make it a candidate for applications in materials science. Its ability to form stable coordination complexes with metal ions has been explored in the context of designing new catalysts for organic synthesis. Additionally, its aromaticity and conjugation patterns suggest potential uses in optoelectronic materials, though further research is needed to fully realize these possibilities.

The study of imidazo[4,5-b]pyridin derivatives continues to be an active area of research, driven by their unique combination of structural features and functional properties. As new synthetic methods emerge and computational tools improve, researchers are better equipped to predict and optimize the behavior of these compounds in various contexts. This ongoing work underscores the importance of maintaining robust research pipelines to unlock the full potential of compounds like CAS No. 108849-58-7.

In conclusion, 6-Bromo-7-methyl-5 phenyl imidazo pyridine derivatives represent a promising class of molecules with wide-ranging applications across multiple disciplines. Their continued exploration will undoubtedly contribute to advancements in drug development, catalysis, and materials science, reinforcing their significance in contemporary chemical research.